Cas no 2172233-32-6 (6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid)

• Product Name: 6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid
• CAS No: 2172233-32-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6167823
• PubChem ID: 165811497
• Update Time: 2025-07-23

6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid
• 2172233-32-6
• 6-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-4-methylhexanoic acid
• EN300-1494195

• Inchi： 1S/C26H32N2O6/c1-18(10-11-25(30)31)12-13-27-24(29)17-33-15-14-28-26(32)34-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23H,10-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： JPCUCHXZIOBPMJ-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(NCCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid

Recent Advances in the Study of 6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid (CAS: 2172233-32-6)

The compound 6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid (CAS: 2172233-32-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and unique structural features, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex pharmaceutical agents. The Fmoc group is particularly notable for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the stepwise construction of peptides with high precision and yield.

Recent studies have focused on optimizing the synthesis and purification processes of 6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid to enhance its utility in pharmaceutical applications. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of this compound, reducing byproduct formation and simplifying downstream purification steps. The study highlighted the compound's stability under various conditions, making it a reliable candidate for further functionalization and incorporation into larger molecular frameworks.

In addition to its synthetic advantages, researchers have investigated the biological activity of derivatives of 6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives exhibit promising antimicrobial properties, particularly against Gram-positive bacteria. The study proposed that the compound's ability to disrupt bacterial cell wall synthesis could be leveraged to develop new antibiotics, addressing the growing issue of antimicrobial resistance.

Another area of interest is the compound's potential role in targeted drug delivery systems. A 2024 study in Molecular Pharmaceutics explored the use of 6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid as a linker molecule in antibody-drug conjugates (ADCs). The researchers found that the compound's stability and compatibility with various conjugation techniques make it an excellent candidate for linking cytotoxic drugs to monoclonal antibodies, thereby enhancing the specificity and efficacy of cancer treatments.

Despite these advancements, challenges remain in the large-scale production and application of 6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid. Issues such as cost-effectiveness, scalability, and the need for further toxicological studies must be addressed to fully realize its potential in clinical settings. However, the ongoing research and development efforts underscore the compound's versatility and promise in advancing both chemical biology and pharmaceutical science.

In conclusion, 6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4-methylhexanoic acid (CAS: 2172233-32-6) represents a valuable tool in modern drug discovery and development. Its applications span from peptide synthesis to antimicrobial agents and targeted drug delivery, highlighting its multifaceted role in the field. Future research will likely focus on overcoming existing limitations and expanding its utility, paving the way for innovative therapeutic solutions.